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Compound of Interest

Compound Name: 3-(8-Quinolinyl)-L-alanine

CAS No.: 137940-23-9

Cat. No.: B142443

Get Quote

Part 1: Executive Hazard Assessment
Do not treat 3-(8-Quinolinyl)-L-alanine as a standard amino acid. While the alanine backbone

suggests biological safety, the 8-quinolinyl moiety dictates the safety profile.[1][2] This

compound acts as a bidentate chelator and carries the toxicological burden of the quinoline

ring system.[2]

The "Why" Behind the Protocol
Toxicological Vector: Quinoline and its derivatives are classified as possible human

carcinogens (Group 2B) and mutagens.[2] The disposal pathway must prevent any release

into water systems or contact with soil.[2]

Chelation Risk (The Hidden Hazard): This molecule is designed to bind metal ions.[2]

Crucial: Do not mix this waste with "Heavy Metal Waste" streams intended for precipitation

treatment.[2] The chelating agent will keep metals in solution, potentially causing

downstream treatment failures and regulatory violations.[2]
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Environmental Persistence: Quinolines are harmful to aquatic life with long-lasting effects.[2]

[3] Drain disposal is strictly prohibited.[2]

Part 2: Physical & Chemical Profile for Disposal
Property Specification Operational Implication

CAS Number 137940-23-9 (Generic Analog)
Use for waste manifesting.[1]

[2][4]

Hazard Class Irritant / Potential Carcinogen
Handle as "High Hazard"

organic solid.[1][2]

Solubility pH-dependent (Amphoteric)

Soluble in dilute acids/bases;

sparingly soluble in neutral

water.[1]

Reactivity
Incompatible with Strong

Oxidizers

Risk of exothermic reaction.[1]

[2] Segregate strictly.

RCRA Status U190 (Quinoline) Context

While the derivative may not

be explicitly listed, Best

Practice dictates managing it

as U-listed hazardous waste.

[1][2]

Part 3: Waste Segregation & Decision Matrix
The following decision matrix outlines the logical flow for categorizing this specific waste.
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Figure 1: Waste Segregation Logic Flow.[1][2] Note the critical separation of complexed metal

waste (Stream D) to prevent interference with standard precipitation protocols.
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired reagents, spill cleanup residues, contaminated weighing boats.[1][2]

PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety goggles,

and N95 dust mask or fume hood operation.[2]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.

Constituents: "3-(8-Quinolinyl)-L-alanine"[1][2][5][6]

Hazards: "Toxic," "Irritant."[2]

Storage: Store in a satellite accumulation area away from oxidizers (e.g., nitrates,

perchlorates).[2]

Disposal: Hand off to EHS for incineration.[2][7]

Protocol B: Liquid Waste (Solutions)
Applicable for: Reaction mixtures, mother liquors, washing solvents.[1][2]

pH Check: Ensure the solution pH is between 5 and 9 to prevent container corrosion, unless

using specific acid/base waste streams.[2]

Solvent Segregation:

If in Organic Solvent (DMSO, Methanol): Pour into "Organic Waste" carboy.[2] Distinguish

between Halogenated and Non-Halogenated based on the co-solvent.[2]

If in Aqueous Buffer: Pour into "Aqueous Waste with Toxic Organics."[2]

CRITICAL WARNING: If the solution contains metal ions (Cu, Zn, Fe) and this compound,

label clearly as "Aqueous Waste - Chelated Metals." Do not pour into general inorganic

acid waste, as the chelate prevents metal precipitation.[2]
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Triple Rinse: Triple rinse empty supply bottles with a compatible solvent; add rinsate to the

liquid waste container.[2] Deface the original label and dispose of the bottle as regular glass

trash (if permitted) or solid chemical waste.

Part 5: Emergency Response (Spills)
In the event of a powder spill outside primary containment:

Isolate: Evacuate the immediate area (radius of 3 meters).[2]

Protect: Don PPE (Gloves, Goggles, N95/Respirator).[2][3]

Contain: Gently cover the spill with damp paper towels to prevent dust generation.[2]

Clean:

Scoop up material using a plastic dustpan or card.[2]

Clean the surface with a soap/water solution, followed by an ethanol wipe.[2]

Verification: Use a UV lamp (365 nm) to check for fluorescence. 8-quinolinyl derivatives

are often fluorescent; residual glow indicates incomplete cleanup.[2]

Dispose: Place all cleanup materials into Stream A (Solid Hazardous Waste).

Part 6: Regulatory & Compliance Reference
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Regulatory Body Code/Section Relevance

EPA (USA) 40 CFR 261.33

Quinoline is a U-Listed Waste

(U190).[1] While derivatives

are not automatically U-listed,

the "Mixture Rule" or "Derived-

From Rule" often compels

treating them with equal

severity [1].[2]

GHS Category 2 (Mutagen)

Mandates specific labeling and

"Cradle-to-Grave" tracking.[1]

[2]

DOT UN 2811

Likely transport classification:

"Toxic solid, organic, n.o.s."[1]

[2] (if pure) [2].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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